Cas no 879123-49-6 (2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid)

• Product Name: 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid
• CAS No: 879123-49-6
• MF: C₁₆H₁₄FNO₃
• MW: 287.285667896271
• MDL: MFCD05669522
• CID: 5271045
• Update Time: 2025-11-01

2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid

• MDL： MFCD05669522
• Inchi： 1S/C16H14FNO3/c1-11(16(20)21)18(14-9-7-13(17)8-10-14)15(19)12-5-3-2-4-6-12/h2-11H,1H3,(H,20,21)
• InChI Key： AZXIYTNSTJFAMS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N(C1=CC=C(F)C=C1)C(C1=CC=CC=C1)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid

Recent Advances in the Study of 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid (CAS: 879123-49-6)

The compound 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid (CAS: 879123-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a pivotal role in the pathogenesis of chronic inflammatory diseases. Additionally, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another promising avenue of research involves the compound's potential application in oncology. Preliminary studies have indicated that 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid may possess antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings have spurred further investigations into its mechanism of action and potential synergies with existing chemotherapeutic agents. Researchers are particularly interested in its ability to target specific molecular pathways that are dysregulated in various cancers, offering a targeted approach to treatment.

Despite these encouraging results, challenges remain in the development of 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, are being explored to enhance the compound's pharmacokinetic profile and therapeutic efficacy.

In conclusion, 2-[N-(4-fluorophenyl)-1-phenylformamido]propanoic acid (CAS: 879123-49-6) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique pharmacological properties and potential therapeutic benefits warrant continued investigation. Future research should focus on optimizing its chemical structure, elucidating its molecular targets, and conducting comprehensive preclinical and clinical studies to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology and pharmaceutical research to address unmet medical needs.